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Compound of Interest

2-(4-Bromophenyl)ethylamine
Compound Name: _
hydrochloride

An In-depth Technical Guide to the Physical Properties of 4-Bromophenethylamine

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromophenethylamine, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details relevant
experimental methodologies, and includes visualizations of key chemical workflows.

Core Physical and Chemical Properties

4-Bromophenethylamine is a substituted phenethylamine derivative with a bromine atom at the
para-position of the phenyl ring. It is a liquid at room temperature, appearing colorless to light
yellow.[1][2] Its chemical structure and properties make it a valuable intermediate in the
synthesis of various organic compounds, including pyrazinoisoquinoline derivatives.[3][4]

Quantitative Physical Properties

The following table summarizes the key physical and chemical properties of 4-
Bromophenethylamine, with data compiled from various chemical suppliers and databases.
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Property Value Notes Source(s)
Molecular Formula CsH10BrN [41151[6]
Molecular Weight 200.08 g/mol [1][5]
Colorless to light
Appearance o [1112][3]
yellow liquid
Boiling Point 63-72 °C at 0.2 mmHg [1103114]
Density 1.29 g/mL at 25 °C [3][4]
Refractive Index
1.574 [31[4]
(n20/D)
Flash Point 113 °C (235.4 °F) Closed cup [3]
Slightly soluble in
water.[3][4][7] Soluble
Solubility ) Ell7]
in chloroform and
ethyl acetate.[4]
pKa 9.72+£0.10 Predicted [4]
LogP 3.16910 [8]
CAS Number 73918-56-6 [41[6]

Experimental Protocols for Property Determination

The following are generalized experimental protocols for determining the key physical
properties of a liquid amine like 4-Bromophenethylamine. These are based on standard
laboratory procedures.

Determination of Boiling Point at Reduced Pressure

The boiling point of 4-Bromophenethylamine is reported at reduced pressure (0.2 mmHg) due
to its high boiling point at atmospheric pressure, which could lead to decomposition.

Methodology:
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Assemble a vacuum distillation apparatus, including a round-bottom flask, a distillation head
with a thermometer, a condenser, a receiving flask, and a vacuum pump with a manometer.

Place a sample of 4-Bromophenethylamine in the round-bottom flask along with a magnetic
stir bar or boiling chips.

Connect the apparatus to the vacuum pump and slowly reduce the pressure until it stabilizes
at the desired level (e.g., 0.2 mmHg).

Begin heating the sample gently while stirring.

Record the temperature at which the liquid boils and the vapor condenses on the
thermometer bulb. This temperature is the boiling point at the recorded pressure.

Determination of Density

Methodology:

Use a calibrated pycnometer (specific gravity bottle).
Weigh the empty, dry pycnometer.
Fill the pycnometer with distilled water at a known temperature (e.g., 25 °C) and weigh it.

Empty and dry the pycnometer, then fill it with 4-Bromophenethylamine at the same
temperature and weigh it.

The density is calculated by dividing the mass of the 4-Bromophenethylamine by the mass of
the water, multiplied by the density of water at that temperature.

Determination of Refractive Index
Methodology:

Use a calibrated refractometer, typically an Abbé refractometer.
Ensure the prism surface is clean and dry.

Apply a few drops of 4-Bromophenethylamine to the prism.
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o Close the prism and allow the temperature to equilibrate to 20 °C.

o Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

» Read the refractive index value from the scale.

Solubility Testing

A general protocol for determining the solubility of an amine in various solvents.[9]
Methodology:

o Label a series of test tubes for each solvent to be tested (e.g., water, diethyl ether, ethanol).

[9]

e Add a small, measured amount of 4-Bromophenethylamine (e.g., 5 drops) to each test tube.

[9]
e Add a measured volume of the solvent (e.g., 2 mL) to the respective test tube.[9]
o Agitate the mixture thoroughly.[9]

e Observe and record whether the amine is soluble, partially soluble, or insoluble in each
solvent.[9] All amines are generally soluble in organic solvents like diethyl ether.[9]

Visualizations
Logical Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a liquid amine like 4-Bromophenethylamine.
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Caption: Workflow for the physicochemical characterization of 4-Bromophenethylamine.

Example Synthetic Pathway Relationship

While not a signaling pathway, the following diagram illustrates the relationship of reactants and
products in a general synthesis of a phenethylamine, which is structurally related to 4-
Bromophenethylamine. This demonstrates a typical chemical workflow.
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Caption: Generalized synthetic pathway for substituted phenethylamines.

Spectral Data

Spectroscopic data is crucial for the structural confirmation of 4-Bromophenethylamine.

+ IH NMR and 3C NMR: Nuclear Magnetic Resonance spectroscopy data provides detailed

information about the hydrogen and carbon framework of the molecule. Spectra are available

in databases such as SpectraBase.[10]

* Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight and

fragmentation pattern. The exact mass is reported as 198.99966 Da.[5]
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« Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the
molecule. Data is available from sources like PubChem.[5]

Summary

This guide has provided a detailed overview of the key physical properties of 4-
Bromophenethylamine, including quantitative data presented in a clear tabular format.
Generalized experimental protocols for the determination of these properties have been
outlined to provide a practical framework for laboratory work. Furthermore, logical workflows
relevant to the characterization and synthesis of such a compound have been visualized. This
information serves as a valuable resource for researchers and professionals engaged in
chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromophenethylamine physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342784#4-bromophenethylamine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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